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Abstract
2-Phenoxyethyl acetate (CAS No. 6192-44-5) is an organic ester recognized for its utility

across various industrial domains, including its role as a solvent, emulsifier, and component in

fragrance formulations.[1][2] This guide provides a comprehensive theoretical examination of

the molecule, moving beyond its applications to explore its fundamental structural,

conformational, and spectroscopic characteristics. We delve into the principles of nuclear

magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS) as they

apply to 2-phenoxyethyl acetate, offering predictive analyses and interpretations grounded in

established chemical theory. Furthermore, a detailed protocol for its synthesis via Fischer

esterification is presented, complete with mechanistic insights and a procedural workflow. This

document is intended to serve as a technical resource for scientists requiring a deep,

structurally-informed understanding of this versatile compound.

Introduction and Molecular Identity
2-Phenoxyethyl acetate is a bifunctional organic molecule containing both an ether and an

ester group. Its formal IUPAC name is 2-phenoxyethyl acetate, and it is also known by

synonyms such as acetic acid 2-phenoxyethyl ester and ethylene glycol monophenyl ether

acetate.[3][4] The molecule's structure, which combines a rigid aromatic ring with a flexible
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ethyl acetate chain via an ether linkage, gives rise to its characteristic physicochemical

properties and diverse applications.

Below is the fundamental structure of 2-Phenoxyethyl acetate.
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Figure 2. Proposed EI-MS Fragmentation of 2-Phenoxyethyl Acetate
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Figure 3. Workflow for Synthesis and Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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